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Compound of Interest

Compound Name: VU0364770

Cat. No.: B1682265 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
VU0364770 is a potent and selective positive allosteric modulator (PAM) of the metabotropic

glutamate receptor 4 (mGluR4). As a PAM, VU0364770 does not activate the mGluR4 receptor

directly but enhances its response to the endogenous ligand, glutamate. This modulatory action

makes it a valuable tool for investigating the nuanced roles of mGluR4 in neuronal function and

a potential therapeutic agent for neurological disorders such as Parkinson's disease. These

application notes provide detailed protocols for the use of VU0364770 in primary neuronal

culture experiments, including cell culture, functional assays, and data analysis.
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Parameter Species Value

EC50 (Glutamate Co-

application)
Rat mGluR4 290 nM

EC50 (Glutamate Co-

application)
Human mGluR4 1.1 µM

Antagonist Activity (IC50) mGluR5 17.9 µM

PAM Activity (EC50) mGluR6 6.8 µM

Inhibitory Activity (Ki) Human MAO-A 8.5 µM

Inhibitory Activity (Ki) Human MAO-B 0.72 µM

This data is compiled from studies in recombinant cell lines and indicates high potency and

selectivity for mGluR4.

Signaling Pathways and Experimental Workflows
mGluR4 Signaling Pathway
Activation of the mGluR4, a Gi/o-coupled receptor, by glutamate is potentiated by VU0364770.

This leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP

(cAMP) levels. Downstream effects include the modulation of ion channel activity and

neurotransmitter release.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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